Cas no 876299-38-6 (3-tert-Butyl-1-(3,4-dichlorophenyl)-1H-pyrazol-5-amine)

• Product Name: 3-tert-Butyl-1-(3,4-dichlorophenyl)-1H-pyrazol-5-amine
• CAS No: 876299-38-6
• MF: C₁₃H₁₅Cl₂N₃
• MW: 284.184300661087
• MDL: MFCD04115085
• CID: 709896
• PubChem ID: 43381297
• Update Time: 2025-04-19

3-tert-Butyl-1-(3,4-dichlorophenyl)-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazol-5-amine,1-(3,4-dichlorophenyl)-3-(1,1-dimethylethyl)-
• 5-TERT-BUTYL-2-(3,4-DICHLOROPHENYL)-2H-PYRAZOL-3-YLAMINE,
• 5-tert-butyl-2-(3,4-dichlorophenyl)pyrazol-3-amine
• 1H-Pyrazol-5-amine,1-(3,4-dichlorophenyl)-3-(1,1-dimethylethyl)
• 3-(tert-Butyl)-1-(3,4-dichlorophenyl)-1H-pyrazol-5-amine
• 5-TERT-BUTYL-2-(3,4-DICHLORO-PHENYL)-2H-PYRAZOL-3-YLAMINE
• 5-tert-Butyl-2-(3,4-dichloro-phenyl)-2H-pyrazol-3-ylamine, AldrichCPR
• 3-tert-Butyl-1-(3,4-dichlorophenyl)-1H-pyrazol-5-amine
• AKOS005870983
• DTXSID40655957
• SCHEMBL13946380
• 876299-38-6
• EN300-14459798
• MFCD04115085
• SB39277

• MDL： MFCD04115085
• Inchi： 1S/C13H15Cl2N3/c1-13(2,3)11-7-12(16)18(17-11)8-4-5-9(14)10(15)6-8/h4-7H,16H2,1-3H3
• InChI Key： OVROTJAOEPYTST-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)N1C(=CC(C(C)(C)C)=N1)N)Cl

Computed Properties

• Exact Mass: 283.06400
• Monoisotopic Mass: 283.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 4.5
• Topological Polar Surface Area: 43.8A^2

Experimental Properties

• PSA: 43.84000
• LogP: 4.64000

3-tert-Butyl-1-(3,4-dichlorophenyl)-1H-pyrazol-5-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)